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Compound of Interest

Compound Name: 1-Tert-butoxy-2-propanol

Cat. No.: B1216398

An In-depth Technical Guide to the Solvent Properties of 1-Tert-butoxy-2-propanol

For Researchers, Scientists, and Drug Development
Professionals

Introduction

1-Tert-butoxy-2-propanol, also known as propylene glycol mono-tert-butyl ether (PGTBE), is
a colorless, combustible liquid with a characteristic eucalyptus-like odor.[1] It belongs to the P-
series of glycol ethers and has gained prominence as a substitute for some E-series glycol
ethers due to concerns about their toxicity.[1] This versatile solvent is valued for its coupling
agency, solvency for a wide range of substances, and its utility in numerous industrial and
commercial applications, including coatings, cleaners, and cosmetics.[1][2] This guide provides
a comprehensive overview of its solvent properties, experimental protocols for its
characterization, and its applications relevant to research and development.

Physicochemical Properties

A clear understanding of the fundamental physical and chemical properties of 1-tert-butoxy-2-
propanol is essential for its effective application. These properties are summarized in the table
below.
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Property Value

Molecular Formula C7H1602[1][3]

Molecular Weight 132.20 g/mol [1][3]

CAS Number 57018-52-7[1][3]

Appearance Colorless liquid[1][4]

Odor Ethereal, similar to eucalyptus[1][3]
Boiling Point 151 °C[1][5]

Melting Point -27 °C to -56 °C[1][6][7]

Density / Specific Gravity 0.87 g/lcm?3 at 25/4 °C[1]

Vapor Pressure 2.7 mmHg at 25 °C[1]

Flash Point 44.4 °C to 45 °C (Tag Closed-Cup)[1][5][6]
Refractive Index 1.4116 at 20 °C[4]

log P (Octanol/Water Partition Coefficient) 0.87[1][6]

pKa 14.51 + 0.20 (Predicted)[4]

Solubility Characteristics

1-Tert-butoxy-2-propanol is a versatile solvent due to its amphiphilic nature, possessing both
a hydrophilic hydroxyl group and a lipophilic tert-butoxy group.

Water Solubility and Miscibility

It is soluble in water, with a reported solubility of 18% at 20 °C.[1] Its solubility in water can be
enhanced by the addition of low-molecular-weight alcohols or other water-miscible glycol
ethers.[1][7] It is also miscible with a wide array of organic solvents.[1]

Coupling Agent

1-Tert-butoxy-2-propanol is an effective coupling agent, meaning it can bring together
immiscible liquids, such as oil and water, into a stable solution. It has been noted to be a better
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coupling agent with higher electrolyte solubility than 2-butoxyethanol.[1]

Applications in Research and Drug Development

The unique solvent properties of 1-tert-butoxy-2-propanol make it suitable for a variety of

applications in scientific research and development.

Coatings and Inks: It is used as a solvent in water-reducible coatings, lacquers, and paints.

[1]

Cleaning Formulations: Its ability to dissolve oils and greases makes it a common ingredient
in all-purpose, glass, and hard-surface cleaners.[1]

Adhesives and Resins: It serves as a solvent for various adhesives and resins.[1]
Other Industries: It also finds use in agricultural, electronic, cosmetic, and textile products.[1]

Emerging Applications: Research is exploring its potential use in biofuel production as an
extraction solvent and in drug delivery systems, leveraging its solvency and potential
biodegradability.[7]

Experimental Protocols

Determination of Miscibility

A standard laboratory method to determine the miscibility of 1-tert-butoxy-2-propanol with

another liquid solvent involves direct observation.

Preparation: Ensure both 1-tert-butoxy-2-propanol and the test solvent are at a controlled
temperature (e.g., 20 °C).

Mixing: In a clean, dry test tube or vial, add equal volumes of 1-tert-butoxy-2-propanol and
the test solvent.

Agitation: Securely cap the container and invert it several times or vortex gently to ensure
thorough mixing.

Observation: Allow the mixture to stand undisturbed and observe.
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* Interpretation:

o Miscible: If the mixture remains a single, clear phase with no visible interface, the liquids
are miscible.

o Immiscible: If the liquids separate into two distinct layers, they are immiscible.

o Partially Miscible: If the mixture initially appears homogeneous but becomes turbid or
separates over time, the liquids are partially miscible.

Quantification by Gas Chromatography (GC)

Gas chromatography with flame ionization detection (GC-FID) or mass spectrometry (GC-MS)
is a common method for the quantification of 1-tert-butoxy-2-propanol.[1]

o Sample Preparation: Prepare a standard solution of 1-tert-butoxy-2-propanol in a suitable
solvent (e.g., methanol, dichloromethane) at a known concentration. Prepare the unknown
sample by diluting it in the same solvent. An internal standard may be added to both the
standard and the unknown for improved accuracy.

e GC System:
o Injector: Split/splitless injector, typically at 250 °C.
o Column: A non-polar or mid-polar capillary column (e.g., DB-1, DB-5, or equivalent).

o Oven Program: A temperature gradient program is typically used, for example, starting at
50 °C, holding for 2 minutes, and then ramping up to 250 °C at a rate of 10 °C/min.

o Carrier Gas: Helium or hydrogen at a constant flow rate.
o Detector: Flame lonization Detector (FID) at 280 °C or a Mass Spectrometer (MS).

e Analysis: Inject a small volume (e.g., 1 pL) of the standard and the unknown sample into the
GC.

o Quantification: ldentify the peak corresponding to 1-tert-butoxy-2-propanol by its retention
time. The concentration in the unknown sample can be determined by comparing its peak
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area to that of the standard, using a calibration curve.

Visualizations

Caption: Logical relationship of 1-Tert-butoxy-2-propanol's properties and applications.
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Caption: Experimental workflow for determining solvent miscibility.
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Caption: Simplified manufacturing process of 1-Tert-butoxy-2-propanol.

Safety Information

1-Tert-butoxy-2-propanol is a flammable liquid and vapor.[5] It can cause serious eye irritation
and may cause skin irritation.[5][8] The substance can presumably form explosive peroxides
and reacts with strong oxidants.[5] Therefore, appropriate personal protective equipment,
including safety goggles and gloves, should be worn when handling this chemical.[5] It should
be stored in a cool, well-ventilated, fireproof area, separated from strong oxidants.[5]

Conclusion

1-Tert-butoxy-2-propanol is a highly effective and versatile solvent with a favorable safety
profile compared to some older glycol ethers. Its balanced hydrophilic-lipophilic character
makes it an excellent coupling agent and allows for its use in a wide range of formulations. For
researchers and professionals in drug development and other scientific fields, a thorough
understanding of its properties is key to leveraging its full potential in creating innovative and
effective products.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1216398?utm_src=pdf-body-img
https://www.benchchem.com/product/b1216398?utm_src=pdf-body
https://www.benchchem.com/product/b1216398?utm_src=pdf-body
https://www.inchem.org/documents/icsc/icsc/eics1615.htm
https://www.inchem.org/documents/icsc/icsc/eics1615.htm
https://bg.cpachem.com/msds?num=SB26980&dnl=sd_-_1-Butoxy-2-propanol_%5BCAS_5131-66-8%5D_%28SB26980%29_%28EU%29.pdf
https://www.inchem.org/documents/icsc/icsc/eics1615.htm
https://www.inchem.org/documents/icsc/icsc/eics1615.htm
https://www.inchem.org/documents/icsc/icsc/eics1615.htm
https://www.benchchem.com/product/b1216398?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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